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Compound of Interest

Compound Name: BRD7-IN-1 free base

Cat. No.: B12430756

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bromodomain-containing protein 7 (BRD?7) is a crucial member of the SWI/SNF chromatin
remodeling complex, playing a significant role in the regulation of gene expression.[1] It has
been identified as a tumor suppressor in various cancers, including breast, prostate, and
nasopharyngeal carcinoma.[2][3] BRD7 exerts its function through interaction with key cellular
proteins such as p53, BRCAL, and components of the insulin signaling pathway.[2][4][5] BRD7-
IN-1 is a small molecule inhibitor that targets the bromodomain of BRD7, thereby disrupting its
interaction with acetylated histones and modulating gene expression.[1] These application
notes provide detailed protocols for in vitro assays to investigate the activity of BRD7-IN-1 free
base.

Data Presentation

The inhibitory activity of compounds targeting BRD7 is often quantified by their half-maximal
inhibitory concentration (IC50). Below is a summary of reported IC50 values for a
representative BRD7 inhibitor, BRD7-IN-3 (also known as compound 1-78), which is a dual
inhibitor of BRD7 and the structurally similar BRD9.[6]
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Compound Target IC50 (pM) Assay Type Reference
BRD7-IN-3 Biochemical

BRD7 1.6 [6]
(compound 1-78) Assay
BRD7-IN-3 Biochemical

BRD9 2.7 [6]
(compound 1-78) Assay

Signaling Pathways

BRD7 is involved in multiple signaling pathways that are critical for cell cycle regulation, tumor
suppression, and metabolism. Understanding these pathways is essential for elucidating the
mechanism of action of BRD7 inhibitors.

BRD7-Mediated Signhaling Pathways

Caption: BRD7 signaling pathways in the nucleus and cytoplasm.

Experimental Protocols

The following are detailed protocols for key in vitro experiments to characterize the effects of
BRD7-IN-1 free base.

Experimental Workflow: Cellular Proliferation Assay
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Seed cells in 96-well plates
(e.g., 5,000 cells/well)

Y

( Incubate for 24 hours to allow attachment)

Treat cells with varying concentrations
of BRD7-IN-1 or DMSO (vehicle control)

Incubate for a defined period
(e.g., 48-72 hours)

Add proliferation reagent
(e.g., MTT, CCK-8, or EdU)

Incubate according to
manufacturer's protocol

Measure absorbance or fluorescence
using a plate reader

Analyze data and calculate IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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